Cas no 56022-48-1 (Tetradecanoic acid, 2-sulfoethyl ester)

• Product Name: Tetradecanoic acid, 2-sulfoethyl ester
• CAS No: 56022-48-1
• MF: C₁₆H₃₂O₅S
• MW: 336.487284660339
• CID: 1601710
• PubChem ID: 3084672
• Update Time: 2025-04-21

Tetradecanoic acid, 2-sulfoethyl ester Chemical and Physical Properties

Names and Identifiers

• Tetradecanoic acid, 2-sulfoethyl ester
• myristoyl isethionic acid
• SCHEMBL10883043
• 6AK7ND76L5
• Myristic acid, ester with 2-hydroxyethanesulfonic acid
• myristoyl isethionate
• 56022-48-1
• UNII-6AK7ND76L5
• NS00014078

• Inchi： 1S/C16H32O5S/c1-2-3-4-5-6-7-8-9-10-11-12-13-16(17)21-14-15-22(18,19)20/h2-15H2,1H3,(H,18,19,20)
• InChI Key： ADLFDNOTASDSPT-UHFFFAOYSA-N
• SMILES： S(CCOC(CCCCCCCCCCCCC)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 336.19716
• Monoisotopic Mass: 336.19704529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 16
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 89Ų

Experimental Properties

• PSA: 80.67